Cas no 129681-16-9 (2-Butanol, 3-amino-1,1,1-trifluoro-)

• Product Name: 2-Butanol, 3-amino-1,1,1-trifluoro-
• CAS No: 129681-16-9
• MF: C₄H₈F₃NO
• MW: 143.10763168335
• CID: 1224626
• PubChem ID: 10844496
• Update Time: 2025-05-20

2-Butanol, 3-amino-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-amino-1,1,1-trifluoro-
• 3-amino-1,1,1-trifluorobutan-2-ol
• 3-amino-1,1,1-trifluoro-butan-2-ol
• MFCD08691390
• BS-13014
• AKOS026726964
• EN300-36867
• SCHEMBL2995378
• 129681-16-9

• Inchi： 1S/C4H8F3NO/c1-2(8)3(9)4(5,6)7/h2-3,9H,8H2,1H3
• InChI Key： PJGFUIQQJUBRHI-UHFFFAOYSA-N
• SMILES： FC(C(C(C)N)O)(F)F

Computed Properties

• Exact Mass: 143.05584
• Monoisotopic Mass: 143.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on 2-Butanol, 3-amino-1,1,1-trifluoro-

2-Butanol, 3-amino-1,1,1-trifluoro- (CAS No. 129681-16-9): A Comprehensive Overview

2-Butanol, 3-amino-1,1,1-trifluoro- (CAS No. 129681-16-9) is a versatile and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Amino-1,1,1-trifluoro-2-butanol, is characterized by its unique structural features, which include a trifluoromethyl group and an amino functional group. These characteristics endow the compound with a range of potential applications, particularly in the development of novel drugs and therapeutic agents.

The trifluoromethyl group is a key feature of 2-Butanol, 3-amino-1,1,1-trifluoro-, contributing to its enhanced lipophilicity and metabolic stability. These properties are highly desirable in drug design, as they can improve the bioavailability and pharmacokinetic profiles of drug candidates. Additionally, the presence of the amino group provides a site for further chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic applications.

Recent studies have highlighted the potential of 2-Butanol, 3-amino-1,1,1-trifluoro- in various medicinal contexts. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the development of antiviral agents. The researchers found that derivatives of 3-Amino-1,1,1-trifluoro-2-butanol exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the compound's potential as a lead molecule for antiviral drug discovery.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the use of 2-Butanol, 3-amino-1,1,1-trifluoro- in the development of anticancer drugs. The study demonstrated that certain derivatives of this compound showed selective cytotoxicity against various cancer cell lines while exhibiting minimal toxicity to normal cells. The unique combination of lipophilicity and amino functionality was found to be crucial for achieving these therapeutic effects.

The synthesis of 2-Butanol, 3-amino-1,1,1-trifluoro- has been extensively studied and optimized to ensure high yields and purity. One common synthetic route involves the reaction of trifluoromethylacetaldehyde with an appropriate amine followed by reduction to form the desired alcohol. This synthetic pathway is robust and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its medicinal applications, 2-Butanol, 3-amino-1,1,1-trifluoro- has also been explored for its use in analytical chemistry. The compound's unique spectral properties make it a valuable tool for various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques are essential for characterizing complex mixtures and identifying trace amounts of compounds in biological samples.

The safety profile of 2-Butanol, 3-amino-1,1,1-trifluoro- has been extensively evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound used in pharmaceutical research, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 2-Butanol, 3-amino-1,1,1-trifluoro- (CAS No. 129681-16-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development across various therapeutic areas. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.